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Compound of Interest

Compound Name: trans-3'-Hydroxy Cotinine Acetate

CAS No.: 111034-55-0

Cat. No.: B1140351

Get Quote

Executive Summary & Core Directive
trans-3'-Hydroxy Cotinine Acetate (CAS: 111034-55-0) is a primary metabolite of nicotine,

commonly utilized as a reference standard in toxicology and pharmacokinetic profiling. While it

exhibits lower acute toxicity than its parent compound nicotine, it is classified as Acute Toxic

(Oral) and a severe irritant.

The Core Directive: Treat this substance as a High-Hazard Organic. Under no circumstances

should this material be discharged into municipal wastewater systems. The only acceptable

disposal route is High-Temperature Incineration via a licensed hazardous waste contractor.

Technical Safety Profile (The "Why" Behind the
Protocol)
To ensure compliance and safety, operators must understand the physicochemical risks

necessitating these procedures.[1]
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Parameter Data Operational Implication

Compound Name
trans-3'-Hydroxy Cotinine

Acetate
Reference Standard

CAS Number 111034-55-0 Use for waste manifesting

Molecular Formula C₁₀H₁₂N₂O₂ · C₂H₄O₂
Acetate salt form increases

water solubility

GHS Classification Acute Tox. 3 (H301)
Toxic if swallowed. Ingestion

risk is the primary vector.

Health Hazards
H315 (Skin), H319 (Eye), H335

(Resp)

Dust inhalation and mucosal

contact cause immediate

irritation.

Solubility High (Water, Methanol)

Critical Risk: Spills spread

rapidly in humidity; do not use

wet rags for initial cleanup.

The Mechanism of Hazard
Unlike stable inorganic salts, this alkaloid derivative interacts with nicotinic acetylcholine

receptors. While its potency is reduced compared to nicotine, the acetate salt form enhances

bioavailability and solubility. This means that upon contact with mucous membranes or

accidental ingestion, absorption is rapid. Therefore, our disposal protocol prioritizes

containment of particulates and prevention of aqueous leaching.

Operational Disposal Protocol
Phase 1: Waste Segregation & Containerization
Rationale: Segregation prevents cross-reactivity and simplifies the incineration manifest

process.

Solid Waste (Pure Substance/Powder):

Primary Container: Place the original vial (even if empty) into a clear, 4-mil polyethylene

bag.
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Secondary Container: Seal the bag and place it into a wide-mouth High-Density

Polyethylene (HDPE) jar labeled "TOXIC SOLID - ORGANIC."

Why: Glass vials can break; the 4-mil bag acts as a shock absorber and primary

containment breach guard.

Liquid Waste (Stock Solutions):

Solvent Compatibility: Ensure the carrier solvent (often Methanol or Acetonitrile) is

compatible with the waste stream.

Container: Collect in a dedicated "Organic Waste - High Hazard" carboy.

Restriction: Do NOT mix with oxidizers (e.g., Peroxides, Nitric Acid) as alkaloids can form

unstable N-oxides or exothermic reaction byproducts.

Contaminated Debris (Gloves, Weigh Boats, Pipette Tips):

Dispose of as Solid Hazardous Waste. Do not place in regular trash.

Double-bag in yellow/orange biohazard or chemically hazardous bags depending on

facility color codes.

Phase 2: Decontamination of Surfaces
Rationale: The acetate salt is sticky and hygroscopic. Simple dusting spreads the material.

Initial Wipe: If powder is spilled, cover with a chemically inert absorbent pad (e.g., HazMat

pig).

Solubilization: Wet a paper towel with Methanol or Ethanol (not water initially, to prevent

spreading an aqueous film) and wipe the area.

Final Wash: Wash the surface with a 1% Alconox/detergent solution and water.

Disposal of Cleaning Materials: All wipes and pads must enter the Solid Hazardous Waste

stream.
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Phase 3: Final Hand-off
Labeling: All containers must carry the GHS "Skull and Crossbones" pictogram and the CAS

number 111034-55-0.

Manifest: Declare as "Organic Alkaloid Salt, Toxic, N.O.S. (Not Otherwise Specified)."

Visualizing the Workflow
The following diagram illustrates the decision logic for disposing of trans-3'-Hydroxy Cotinine
Acetate. This ensures that even trace amounts are captured correctly.
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Waste Generation:
trans-3'-Hydroxy Cotinine Acetate

Determine Waste State

Solid / Powder
(Expired Standard or Spillage)

Liquid Solution
(HPLC Waste / Stock)

Contaminated Consumables
(Gloves, Tips, Wipes)

1. Place Vial in 4-mil Poly Bag
2. Seal Tightly

Check Solvent Compatibility
(No Oxidizers!) Drain / Sink Disposal

STRICTLY PROHIBITED

Double Bag in
Hazardous Waste Bags

Place in HDPE Jar
Label: 'TOXIC SOLID'

FINAL DISPOSAL:
High-Temp Incineration
(Licensed Contractor)

Transfer to High-Hazard
Organic Waste Carboy

Compatible

Click to download full resolution via product page
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Figure 1: Decision matrix for the segregation and disposal of trans-3'-Hydroxy Cotinine
Acetate waste streams. Note the strict prohibition of drain disposal.

Emergency Response (Spill Scenario)
In the event of a significant spill (>100 mg), execute the "S.I.N." protocol immediately:

S - Safety First: Evacuate the immediate area. Don PPE (Nitrile gloves, lab coat, safety

goggles, and N95 dust mask if powder is airborne).

I - Isolate: Close lab doors to prevent dust migration. Mark the area as "RESTRICTED."

N - Notify: Contact the Laboratory Safety Officer (LSO) immediately.

Neutralization Note: While strong oxidizers (like bleach) can degrade alkaloids, they are not

recommended for spill cleanup due to the risk of creating unknown, potentially more toxic

byproducts in an uncontrolled reaction. Physical removal via damp wiping (methanol/ethanol)

followed by incineration is the validated method.

References
U.S. Environmental Protection Agency (EPA). (2023). P-List and U-List of Hazardous Wastes

(RCRA). Retrieved from [Link]

PubChem. (2023). Compound Summary: 3'-Hydroxycotinine.[2] National Library of Medicine.

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Guide: Safe Disposal of trans-3'-Hydroxy
Cotinine Acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1140351/docs#operational-guide-safe-disposal-of-
trans-3-hydroxy-cotinine-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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